1-((1-cyclohexyl-1H-tetrazol-5-yl)methyl)-3-(3-methoxyphenyl)urea

• IUPAC Name: 1-[(1-cyclohexyltetrazol-5-yl)methyl]-3-(3-methoxyphenyl)urea
• InChI: InChI=1S/C16H22N6O2/c1-24-14-9-5-6-12(10-14)18-16(23)17-11-15-19-20-21-22(15)13-7-3-2-4-8-13/h5-6,9-10,13H,2-4,7-8,11H2,1H3,(H2,17,18,23)
• InChI Key: PWRRIQFBPPZMGY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)NC(=O)NCC2=NN=NN2C3CCCCC3
• Molecular Formula: C16H22N6O2
• Molecular Weight: 330.38 g/mol

Description

1-((1-cyclohexyl-1H-tetrazol-5-yl)methyl)-3-(3-methoxyphenyl)urea, also known as CTMU, is a chemical compound that has been extensively studied for its potential biological and therapeutic applications. This compound belongs to the class of tetrazole-based ureas, which have been shown to possess various pharmacological properties.

Scientific Research Applications

Synthesis and Chemical Reactivity

Compounds featuring urea and tetrazole functionalities, similar to 1-((1-cyclohexyl-1H-tetrazol-5-yl)methyl)-3-(3-methoxyphenyl)urea, are notable for their diverse reactivity and utility in organic synthesis. For instance, the study of reactions involving 2-isocyanatobenzoyl chloride and 5-aminotetrazole led to the formation of stable urea derivatives, indicating the potential for creating novel compounds with unique properties through similar methodologies (Peet, 1987).

Material Science Applications

The structural motifs present in 1-((1-cyclohexyl-1H-tetrazol-5-yl)methyl)-3-(3-methoxyphenyl)urea suggest its potential utility in material science. Urea derivatives have been explored for their gelation properties, as demonstrated in a study where 1-(3-methyl-1H-pyrazol-5-yl)-3-(3-nitrophenyl)urea formed hydrogels, showing how the manipulation of anions can tune the physical properties of the gels (Lloyd & Steed, 2011).

Spectroscopic and Electronic Properties

Research into the electronic properties of related tetrazole-thione compounds provides insights into the potential spectroscopic applications of 1-((1-cyclohexyl-1H-tetrazol-5-yl)methyl)-3-(3-methoxyphenyl)urea. The study of 1-methyl-4-phenyl-1H-tetrazole-5(4H)-thiones revealed their solvatochromic behavior and dependence on solvent polarity, suggesting that similar compounds could serve as probes in studying solvent effects and molecular interactions (Rayat et al., 2009).

Potential for Novel Functional Materials

The unique combination of 1H-tetrazole and urea functionalities in the compound hints at the possibility of developing novel materials with specialized applications. For example, the creation of low molecular weight hydrogelators showcasing specific rheology and morphology based on anionic components points towards the compound's potential in designing new materials with tunable properties (Lloyd & Steed, 2011).